(4E)-4-[2-(3,4-dimethoxyphenyl)hydrazinylidene]-5-methyl-2-(4-methylphenyl)-2,4-dihydro-3H-pyrazol-3-imine
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Description
This compound belongs to the pyrazole-imine class, characterized by a hydrazinylidene bridge and substituted aryl groups. Its structure features a 3,4-dimethoxyphenyl hydrazone moiety at position 4 and a 4-methylphenyl group at position 2, contributing to distinct electronic and steric properties.
Properties
Molecular Formula |
C19H21N5O2 |
|---|---|
Molecular Weight |
351.4 g/mol |
IUPAC Name |
4-[(3,4-dimethoxyphenyl)diazenyl]-5-methyl-2-(4-methylphenyl)pyrazol-3-amine |
InChI |
InChI=1S/C19H21N5O2/c1-12-5-8-15(9-6-12)24-19(20)18(13(2)23-24)22-21-14-7-10-16(25-3)17(11-14)26-4/h5-11H,20H2,1-4H3 |
InChI Key |
MENCMKFLLMOIFE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=C(C(=N2)C)N=NC3=CC(=C(C=C3)OC)OC)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Properties of Selected Pyrazole Derivatives
Key Observations :
- Substituent Effects : The target compound’s 3,4-dimethoxyphenyl group provides electron-donating methoxy groups, enhancing resonance stabilization compared to the nitro group in ’s compound, which is electron-withdrawing. This difference likely influences reactivity in electrophilic substitutions or binding to biological targets .
- Molecular Weight and Lipophilicity : The target compound’s higher molecular weight (374.44 vs. 219.20 in ) may affect bioavailability, though its methoxy groups could improve membrane permeability relative to polar nitro derivatives .
Stability and Tautomerism
- The hydrazinylidene moiety in the target compound can exhibit tautomerism between imine and enamine forms. Substituents like methoxy groups (electron-donating) stabilize the enamine form, whereas nitro groups () favor the imine tautomer due to electron withdrawal .
- Steric hindrance from the 4-methylphenyl group (position 2) in the target compound may restrict rotational freedom, enhancing thermal stability compared to less substituted analogues .
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